Ethyl Benzoate

• CAS No.: 93-89-0
• Product Name: Ethyl Benzoate
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: ethyl benzoate
• Standard InChI: InChI=1S/C9H10O2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• Standard InChIKey: MTZQAGJQAFMTAQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1
• Appearance: Colourless Oil
• Boiling Point: 212.0 °C
• Density: d254 1.04; 1.043-1.050
• Melting Point: -34.0 °C; Fp -34 °; -34°C
• Physical Description: Liquid; colourless slightly oily liquid with a warm, heavy, floral-fruity odou
• Description: Ethyl benzoate, also known as benzoic ether or fema 2422, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl benzoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl benzoate is primarily located in the membrane (predicted from logP). Ethyl benzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl benzoate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as papaya, peach, cloves, and alcoholic beverages. This makes ethyl benzoate a potential biomarker for the consumption of these food products. Ethyl benzoate is a potentially toxic compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 0.00 M; 0.72 mg/mL at 25 °C; insoluble in water, glycerol; soluble in organic solvents, oils; miscible at room temperature (in ethanol)
• Synonyms: Benxoicacidethylester; Ethylester kyseliny benzoove; FEMA 2422; Ethyl Ester Benzoic Acid; Benzoyl Ethyl Ether; NSC 8884
• Vapor Pressure: 0.27 mmHg
• PubChem Compound: 7165
• Last Modified: Nov 11 2021